Cas no 380913-95-1 ((2R)-4-ethoxy-2-methyl-4-oxobutanoic acid)

• Product Name: (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid
• CAS No: 380913-95-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD28005223
• CID: 3957316
• PubChem ID: 87723899
• Update Time: 2025-10-28

(2R)-4-ethoxy-2-methyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, methyl-, 4-ethyl ester, (2R)-
• Butanedioic acid, 2-methyl-, 4-ethyl ester, (2R)-
• (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid
• EN300-24201407
• 964-674-6
• (2R)-4-ethoxy-2-methyl-4-oxobutanoicacid
• SCHEMBL4756170
• 380913-95-1

• MDL： MFCD28005223
• Inchi： 1S/C7H12O4/c1-3-11-6(8)4-5(2)7(9)10/h5H,3-4H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key： NMEQTRDRCUBKRO-RXMQYKEDSA-N
• SMILES： C(O)(=O)[C@H](C)CC(OCC)=O

Computed Properties

• Exact Mass: 160.07355886Da
• Monoisotopic Mass: 160.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Additional information on (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid

Recent Advances in the Study of (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid (CAS: 380913-95-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid (CAS: 380913-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique ester and carboxylic acid functionalities, has been explored for its potential applications in drug synthesis, metabolic pathway modulation, and as a building block for more complex bioactive molecules. Recent studies have focused on its stereospecific reactivity and its role in the synthesis of pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid as a key intermediate in the synthesis of novel protease inhibitors. The research team utilized the compound's chiral center to achieve high enantioselectivity in their target molecules, resulting in inhibitors with significantly improved binding affinities compared to racemic mixtures. The study reported a 40% increase in inhibitory activity against the target protease when using the (2R)-configured intermediate compared to its (2S) counterpart.

In metabolic engineering, researchers have investigated the compound's role in the biosynthesis of valuable pharmaceutical precursors. A Nature Chemical Biology publication from early 2024 described how microbial systems can be engineered to produce (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid from renewable feedstocks, offering a sustainable alternative to traditional chemical synthesis. The engineered pathway achieved titers of 8.7 g/L in optimized fermentation conditions, representing a significant advancement in green chemistry approaches to pharmaceutical manufacturing.

Analytical chemistry advancements have also contributed to better characterization of this compound. Recent developments in chiral separation techniques, particularly in ultra-high performance liquid chromatography (UHPLC), have enabled more precise quantification of (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid in complex mixtures. These methodological improvements are crucial for quality control in pharmaceutical production and for pharmacokinetic studies of derivatives containing this structural motif.

The safety profile of (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid has been the subject of recent toxicological assessments. Preliminary in vitro studies suggest favorable cytotoxicity profiles at therapeutic concentrations, though further in vivo studies are warranted. Researchers have noted that the compound's metabolic fate appears to involve rapid hydrolysis of the ethoxy group, followed by incorporation into normal metabolic pathways, suggesting low potential for bioaccumulation.

Future research directions for this compound include exploration of its potential as a scaffold for targeted drug delivery systems and investigation of its biological activity in neurological disorders. The unique combination of its lipophilic ethoxy group and hydrophilic carboxylic acid functionality makes it particularly interesting for blood-brain barrier penetration studies. Several pharmaceutical companies have included derivatives of (2R)-4-ethoxy-2-methyl-4-oxobutanoic acid in their preclinical pipelines, indicating growing industry interest in this chemical entity.